Cas no 1378698-27-1 (ethyl 2-(((chloromethoxy)carbonyl)amino)acetate)

• Product Name: ethyl 2-(((chloromethoxy)carbonyl)amino)acetate
• CAS No: 1378698-27-1
• MF: C₆H₁₀ClNO₄
• MW: 195.600901126862
• CID: 4595016
• Update Time: 2025-06-14

ethyl 2-(((chloromethoxy)carbonyl)amino)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(((chloromethoxy)carbonyl)amino)acetate

• Inchi： 1S/C6H10ClNO4/c1-2-11-5(9)3-8-6(10)12-4-7/h2-4H2,1H3,(H,8,10)
• InChI Key： DJRMGWLTIZGAOF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC(OCCl)=O

Additional information on ethyl 2-(((chloromethoxy)carbonyl)amino)acetate

Comprehensive Overview of Ethyl 2-(((Chloromethoxy)Carbonyl)Amino)Acetate (CAS No. 1378698-27-1)

Ethyl 2-(((chloromethoxy)carbonyl)amino)acetate (CAS No. 1378698-27-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This ester derivative is characterized by its unique molecular structure, which includes a chloromethoxy carbonyl group and an amino acetate moiety. These functional groups make it a versatile building block for the synthesis of more complex molecules, particularly in the development of bioactive compounds and agrochemicals.

In recent years, the demand for ethyl 2-(((chloromethoxy)carbonyl)amino)acetate has increased due to its role in the production of peptide mimetics and prodrugs. Researchers and manufacturers are particularly interested in its potential applications in drug delivery systems and bioconjugation. The compound's ability to act as a protective group for amines during synthetic processes has also made it a valuable tool in organic chemistry laboratories.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for ethyl 2-(((chloromethoxy)carbonyl)amino)acetate?" The synthesis typically involves the reaction of glycine ethyl ester with chloromethyl chloroformate under controlled conditions. This process requires careful optimization to achieve high yields and purity, which is critical for its subsequent applications in pharmaceutical research.

The compound's stability and reactivity have also made it a subject of interest in green chemistry initiatives. With growing concerns about environmental sustainability, researchers are exploring eco-friendly alternatives for its synthesis and applications. For instance, recent studies have investigated the use of biocatalysts and microwave-assisted synthesis to reduce the environmental footprint of producing ethyl 2-(((chloromethoxy)carbonyl)amino)acetate.

Another trending topic in the scientific community is the compound's potential role in covalent organic frameworks (COFs) and metal-organic frameworks (MOFs). These materials have gained prominence for their applications in gas storage, catalysis, and sensing. The unique functional groups in ethyl 2-(((chloromethoxy)carbonyl)amino)acetate make it a promising candidate for modifying the properties of these frameworks, thereby expanding their utility.

From a commercial perspective, the global market for ethyl 2-(((chloromethoxy)carbonyl)amino)acetate is expected to grow steadily, driven by its increasing use in pharmaceutical intermediates and specialty chemicals. Companies are investing in scalable production methods to meet the rising demand, particularly in regions with robust pharmaceutical and agrochemical industries. Quality control and regulatory compliance remain top priorities for manufacturers, ensuring that the compound meets the stringent standards required for its applications.

In conclusion, ethyl 2-(((chloromethoxy)carbonyl)amino)acetate (CAS No. 1378698-27-1) is a compound of significant scientific and industrial relevance. Its unique chemical properties and broad applicability make it a valuable asset in modern chemistry. As research continues to uncover new uses and synthetic methods, this compound is poised to play an even more critical role in advancing drug discovery, material science, and sustainable chemistry.